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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide synthesizes the currently available toxicological and

ecotoxicological data for Disperse Red 86. It is crucial to note that specific experimental data

for this substance is limited in the public domain. Much of the assessment relies on data from

structurally similar compounds and general knowledge of disperse dyes. This document is

intended for informational purposes for a scientific audience and does not constitute a

comprehensive safety assessment.

Introduction to Disperse Red 86
Disperse Red 86, with the chemical name N-(4-amino-9,10-dihydro-3-methoxy-9,10-dioxo-1-

anthracenyl)-4-methylbenzenesulfonamide, is an anthraquinone-based disperse dye. These

dyes are characterized by their low water solubility and are primarily used for dyeing synthetic

fibers such as polyester and acetate. The toxicological profile of disperse dyes is of increasing

interest due to their potential for human exposure through textiles and environmental release

from manufacturing processes.

Toxicological Profile of Disperse Red 86
Direct and quantitative toxicological data for Disperse Red 86 is scarce. However, regulatory

assessments and safety data sheets provide some indications of its potential hazards.
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According to the European Chemicals Agency (ECHA) and PubChem, Disperse Red 86 is

classified with the following GHS hazard statements:

H373: May cause damage to organs through prolonged or repeated exposure.

H411: Toxic to aquatic life with long lasting effects.

A human health tier II assessment by the Australian National Industrial Chemicals Notification

and Assessment Scheme (NICNAS) indicates that while there is limited data available for

Disperse Red 86, the critical health concern for the group of N-substituted anthraquinone-

based dyes is the potential for carcinogenic effects, based on a read-across approach from

related compounds.[1]

A Safety Data Sheet for Disperse Red 86 explicitly states "no data available" for key

ecotoxicological endpoints such as toxicity to fish, daphnia, algae, and microorganisms.

Due to the lack of specific data for Disperse Red 86, this guide will present toxicological and

ecotoxicological data from structurally related Disperse Red dyes to provide context and an

overview of the potential hazards associated with this class of compounds.

Toxicological Data for Structurally Related Disperse
Dyes
To illustrate the toxicological profile of dyes similar to Disperse Red 86, the following tables

summarize available quantitative data for Disperse Red 1, Disperse Red 11, and Disperse Red

13.

Table 1: Acute Toxicity Data for Selected Disperse Red Dyes
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Dye
Test
Organism

Route of
Exposure

Endpoint Value Reference

Disperse Red

11
Rat (female) Oral LD50 > 5 g/kg bw [2]

Disperse Red

11
Rat (male) Oral LD50

0.7 - 1.0 g/kg

bw
[2]

Disperse Red

11
Rat Dermal LD50 > 5 g/kg bw [2]

Disperse Red

11
Rabbit Dermal LD50 > 2 g/kg bw [2]

Table 2: Ecotoxicity Data for Selected Disperse Red Dyes

Dye
Test
Organism

Test Type Endpoint Value Reference

Disperse Red

1

Daphnia

similis
Acute EC50 1800 ng/L [3]

Disperse Red

1

Daphnia

similis
Chronic PNEC 60 ng/L [3]

Experimental Protocols
Detailed experimental protocols for toxicological and ecotoxicological studies of disperse dyes

are crucial for data interpretation and replication. Below are generalized methodologies based

on studies of related Disperse Red dyes.

Acute Oral Toxicity (based on OECD Guideline 423)
A common method for assessing acute oral toxicity is the Acute Toxic Class Method.

Experimental Workflow:
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Caption: Workflow for an acute oral toxicity study.

Test Animals: Healthy, young adult rats of a single strain are used. Animals are acclimatized

to the laboratory conditions for at least 5 days.

Dosing: The test substance (e.g., Disperse Red 11) is administered in a single oral dose via

gavage. A stepwise procedure is used with a starting dose, and subsequent dosing depends

on the outcome of the previous dose level.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and changes in body weight for at least 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Endpoint: The Lethal Dose 50 (LD50) is determined, which is the statistically estimated dose

that is expected to be lethal to 50% of the tested animals.

Aquatic Toxicity with Daphnia sp. (based on OECD
Guideline 202)
This test evaluates the acute immobilization of Daphnia.

Experimental Workflow:
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Caption: Workflow for an acute Daphnia sp. toxicity test.

Test Organism: Young daphnids (Daphnia magna or Daphnia similis), less than 24 hours old

at the start of the test, are used.

Test Solutions: A series of concentrations of the test substance in a suitable medium are

prepared. A control group without the test substance is also included.

Exposure: Daphnids are exposed to the test concentrations for a period of 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The median effective concentration (EC50) is calculated, which is the

concentration of the test substance that immobilizes 50% of the daphnids within the

observation period.

Potential Signaling Pathways of Toxicity
The exact mechanisms of toxicity for Disperse Red 86 are not elucidated. However, for

anthraquinone-based compounds, a potential mechanism of carcinogenicity involves metabolic

activation and the generation of reactive oxygen species (ROS), leading to oxidative DNA

damage.
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Hypothesized Signaling Pathway for Anthraquinone-Induced Genotoxicity:
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Caption: Potential pathway for anthraquinone-induced genotoxicity.

This proposed pathway suggests that after entering the body, the anthraquinone structure of

Disperse Red 86 could be metabolically activated, leading to the formation of reactive

intermediates. These intermediates can then induce the production of ROS, causing oxidative
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stress and subsequent damage to DNA. This DNA damage can trigger cellular responses such

as cell cycle arrest or apoptosis, or if not repaired, may lead to mutations and potentially

carcinogenesis.

Conclusion and Future Directions
The available data on the toxicological and ecotoxicological effects of Disperse Red 86 are

limited, necessitating a cautious approach to its handling and disposal. The GHS classifications

indicate potential for organ damage with repeated exposure and long-term aquatic toxicity. The

primary concern, based on read-across from similar anthraquinone dyes, is its potential

carcinogenicity.

To provide a comprehensive risk assessment, further research is imperative. Key data gaps

that need to be addressed include:

Acute and chronic toxicity studies in mammalian models to determine specific target organs

and no-observed-adverse-effect levels (NOAELs).

Genotoxicity and carcinogenicity studies specifically for Disperse Red 86 to confirm or refute

the concerns raised by read-across data.

Ecotoxicity studies to determine the acute and chronic effects on a range of aquatic

organisms (fish, algae) to better characterize its environmental risk.

Studies on the environmental fate and degradation of Disperse Red 86 to understand its

persistence and potential for bioaccumulation.

A deeper understanding of the toxicological profile of Disperse Red 86 is essential for ensuring

the safety of workers, consumers, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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